Cas no 3637-10-3 (4-Piperidinol,1-hydroxy-2,2,6,6-tetramethyl-)

• Product Name: 4-Piperidinol,1-hydroxy-2,2,6,6-tetramethyl-
• CAS No: 3637-10-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 310612
• PubChem ID: 5395
• Update Time: 2025-04-19

4-Piperidinol,1-hydroxy-2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-hydroxy-2,2,6,6-tetramethyl-
• 2,2,6,6-TETRAMETHYL-4-HYDROXY-1-PIPERIDINYLOXY
• 4-HYDROXY-TEMPO
• 1,4-Dihydroxy-2,2,6,6-Tetramethylpiperidine
• 1-Hydroxy-2,2,6,6-tetramethyl-4-piperidinol
• 4-hydroxy-2,2,6,6-tetramethyl-piperdine-N-oxyl
• 4-hydroxy-2,2,6,6-tetramethyl-n-hydroxypiperidine
• 4-hydroxy tempo
• DTXSID40859711
• NCI60_000934
• 2,6,6-Tetramethyl-4-piperidinol 1-oxide
• 1-hydroxy-2,2,6,6-tetramethyl-4-hydroxypiperidine
• 2,2,6,6-Tetramethyl-piperidine-1,4-diol
• 4-Hydroxy-2,6,6-tetramethylpiperidinooxy
• NS00007979
• J-660069
• 1,4-dihydroxy-2,2,6,6-tetramethyl-piperidine
• PD062105
• SY002737
• HO-TEMPO
• NSC142784
• 2,6,6-Tetramethyl-4-hydroxypiperidine 1-oxide
• 2,6,6-Tetramethyl-4-hydroxypiperidinooxy radical
• PB47762
• 1-hydroxy-2,2,6,6-tetramethylpiperidin-4-ol
• A816073
• Tempol (4-Hydroxy-TEMPO)
• 1-OXYL-2,2,6,6-TETRAMETHYL-4-HYDROXYPIPERIDINE
• 4-Piperidinol, 2,2,6,6-tetramethyl-, 1-oxide
• PS-15551
• TEMPOL-H
• UNII-V55XB6IT82
• CHEMBL117649
• 4-Piperidinol, 1-hydroxy-2,2,6,6-tetramethyl-
• AKOS006228301
• 4h-tempo
• 4-Hydroxy-2,6,6-tetramethylpiperidinooxy radical
• [O]N1C(C)(C)CC(O)CC1(C)C
• 1-oxyl-4-hydroxy-2,2,6,6-tetramethylpiperidine
• 1-oxyl-2,2,6,6-tetramethylpiperidin-4-ol
• 4-Hydroxy-2,6,6-tetramethylpiperidine N-oxide
• 1-hydroxy-2,2,6,6-tetramethyl-piperidin-4-ol
• OT-674
• Tempol H
• 4-hydroxy-2,2,6,6-tetramethyl piperidinoxyl
• D71066
• 4-hydroxy-1-oxyl-2,2,6,6-tetramethylpiperidine
• N-Hydroxy-2,2,6,6-tetramethylpiperidine
• OT 674
• SW219557-1
• FT-0691316
• E83391
• 4-hydroxyl-1-oxyl-2,2,6,6-tetramethylpiperidine
• 1-oxyl-2,2,6,6-tetramethyl4-hydroxypiperidine
• 3637-10-3
• V55XB6IT82
• 4-hydroxy-2,2,6,6-tetramethylpiperidin-n-oxyl
• 4-hydroxy-2,2,6,6-tetramethylpiperidine n-oxyl
• 4-hydroxy-2,2,6,6-tetramethyl-1-hydroxypiperidine
• HMS3651B10
• J-200070
• Q4637150
• Q27291546
• 2,2,6,6-tetramethylpiperidine-1,4-diol
• 4-Hydroxy-2,2,6,6-tetramethyl-1-piperidin-1-yloxy, free radical
• SCHEMBL23902
• 4hydroxy-1-oxyl-2,2,6,6-tetramethylpiperidine

• Inchi： 1S/C9H19NO2/c1-8(2)5-7(11)6-9(3,4)10(8)12/h7,11-12H,5-6H2,1-4H3
• InChI Key： CSGAUKGQUCHWDP-UHFFFAOYSA-N
• SMILES： OC1CC(C)(C)N(C(C)(C)C1)O

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.029
• Melting Point: 69-71 °C(lit.)
• Boiling Point: 260.2 °C at 760 mmHg
• Flash Point: 111 °C
• PSA: 43.7
• LogP: 1.32740

4-Piperidinol,1-hydroxy-2,2,6,6-tetramethyl- Security Information

• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• RTECS：TN8991000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22;R36/37/38
• Safety Term：R26;R36